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Compound of Interest

Compound Name: Acid Red 315

cat. No.: B1172132

A comprehensive technical guide on the synthesis and manufacturing of Acid Red 315,
designed for researchers, scientists, and professionals in drug development and related
chemical industries.

Introduction to Acid Red 315

Acid Red 315, also known by its Colour Index name C.I. Acid Red 315, is a synthetic organic
dye belonging to the monoazo class of dyes.[1][2] Structurally, it is a 1:2 metal complex dye,
typically involving chromium, which enhances its stability and fastness properties.[3][4] This
dye is characterized by the presence of one or more azo groups (—N=N—) that are
responsible for its color.[3] It generally appears as a red crystalline or powdered solid and
exhibits good solubility in water and alcohol.[3][5] Acid Red 315 is primarily used for dyeing
and printing on wool, silk, nylon, and blended fabrics, as well as for leather dyeing.[6][7][8]

Physicochemical and Technical Data

A summary of the key properties and technical specifications of Acid Red 315 is provided in
the tables below.

Table 1: General and Physicochemical Properties
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Property Value Reference
CAS Number 12220-47-2 [2][3][4]
Chemical Class Monoazo, 1:2 Metal Complex [1][4]
Physical Appearance Red Powder [11[2][5]
Bluish Red / Yellowish Light
Hue [2][4]
Red

B Soluble in water and alcohol
Solubility . [1][5]
solvents

Approximately 1.458 g/cm?3 (at

Densit 5

y 20°C) [5]
Vapor Pressure Nearly 0 Pa (at 20°C) [5]
Dye Content >98% [1]

Table 2: Fastness Properties

Fastness Test Grade
Light Fastness 6-7
Washing Fastness 4-5
Soaping Fastness 4-5
Perspiration Fastness 4-5
Seawater Fastness 5

Source:[1][4][6]

Synthesis and Manufacturing

The conventional manufacturing process for Acid Red 315 is a well-established multi-step
chemical synthesis. This pathway is characterized by a three-step sequence: diazotization, azo
coupling, and subsequent metallization with a chromium salt.[3]
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Synthesis Workflow

The following diagram illustrates the key stages in the traditional synthesis of Acid Red 315.

Caption: A flowchart detailing the three main stages of Acid Red 315 synthesis.

Experimental Protocols

The following sections provide a detailed methodology for each key stage of the synthesis
process.

e Preparation of Amine Solution: An aromatic amine, such as 4-nitroaniline, is dissolved in an
acidic medium, typically hydrochloric acid.[3]

e Cooling: The solution is cooled to a low temperature, specifically between 0-5°C, to ensure
the stability of the diazonium salt to be formed.[3] This temperature control is critical as
diazonium salts are unstable and can decompose at higher temperatures.[3]

» Addition of Nitrite: An agueous solution of sodium nitrite is then slowly added to the cooled
amine solution.[3] This initiates the diazotization reaction, converting the primary aromatic
amine into its corresponding diazonium salt.[3] The reaction must be maintained within the
0-5°C range throughout the addition.[3]

o Completion: The resulting diazonium salt solution is typically used immediately in the
subsequent azo coupling step due to its instability.[3]

o Preparation of Coupling Solution: A coupling component, such as a naphthol derivative like
1-naphthol-4-sulfonic acid, is prepared in a separate vessel.[3]

¢ pH Adjustment: The conditions for the coupling reaction are made alkaline, typically by the
addition of sodium hydroxide.[3]

e Coupling Reaction: The freshly prepared, cold diazonium salt solution is added to the
alkaline solution of the coupling component.[3]

o Temperature Control: The temperature of the reaction mixture is controlled and maintained
between 8-10°C to promote the formation of the desired primary azo compound and
minimize side reactions.[3]
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o Complexation: The primary azo compound formed in the previous step is treated with a
chromium salt.[3]

e Reaction Conditions: The reaction conditions (temperature, pH, reaction time) are controlled
to facilitate the formation of the stable 1:2 chromium-azo complex.

« |solation and Purification: Upon completion of the reaction, the final product, Acid Red 315,
is isolated, purified, and dried to yield a red powder. Chromatographic methods are essential
for assessing the purity and identifying any intermediates or subsidiary colorants.[3]

Environmental and Safety Considerations

The traditional synthesis of Acid Red 315 involves the use of potentially hazardous chemicals
and can generate significant wastewater.[3] In response to increasing environmental
regulations, research has been directed towards developing greener and more efficient
manufacturing pathways.[3]

Safety Precautions:

o Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Minimize dust
generation and accumulation.[9]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical safety
goggles, and rubber gloves. An approved respirator should be used when necessary.[9]

o Storage: Store in tight, light-resistant containers in a cool, ventilated room, protected from
moisture and heat.[7][9][10]

e Incompatibilities: Avoid contact with strong oxidizing and reducing agents.[9]

Degradation Pathways

The breakdown of azo dyes like Acid Red 315 is an area of significant environmental research.
The core mechanism of bacterial degradation involves the reductive cleavage of the azo bond
(—N=N-) by enzymes known as azoreductases.[3] This process typically occurs under
anaerobic (oxygen-free) conditions and results in the formation of colorless, but potentially
toxic, aromatic amines.[3] A subsequent aerobic (oxygen-present) stage is often required to
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degrade these aromatic amine intermediates, making a two-stage anaerobic-aerobic process
an effective method for the complete and safe removal of such dyes from the environment.[3]

The following diagram illustrates the general enzymatic degradation pathway for azo dyes.

Caption: A simplified diagram of the two-stage microbial degradation of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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